1,6-Dinitrocarbazole
Overview
Description
1,6-Dinitrocarbazole (1,6-DNC) is a versatile organic compound that has a wide range of applications in the scientific and industrial fields. It is widely used in the synthesis of pharmaceuticals, dyes, and other organic compounds. 1,6-DNC is also used for the preparation of a variety of materials, including polymers, plastics, and other materials. In addition, it is used as a catalyst in various reactions, such as the synthesis of cyclic compounds and polymerization reactions. 1,6-DNC has also been used for the detection of various analytes, such as proteins, DNA, and other molecules.
Scientific Research Applications
1,6-Dinitrocarbazole has a wide range of applications in the field of scientific research. It has been used in the synthesis of a variety of organic compounds, such as dyes, pharmaceuticals, and other materials. In addition, this compound has been used for the detection of various analytes, such as proteins, DNA, and other molecules. It has also been used in the synthesis of cyclic compounds and polymerization reactions.
Mechanism of Action
Target of Action
1,6-Dinitrocarbazole is a postulated nitro compound that has photophysical properties It’s known that the reaction products of this compound are electrophiles that can react with nucleophiles such as carbazoles or nitro .
Mode of Action
The mode of action of this compound involves its oxidation by acetonitrile in the presence of techniques such as hydroxy group, and to a lesser extent by other oxidases . This oxidation process generates electrophiles, which are electron-deficient and can react with nucleophiles .
Biochemical Pathways
It’s known that the compound plays a role in the synthesis of carbazoles
Pharmacokinetics
It’s known that the compound is a high-energy molecule with thermal stability , suggesting potential implications for its bioavailability and pharmacokinetic behavior.
Result of Action
The result of this compound’s action is the generation of electrophiles that can react with nucleophiles . These electrophiles are used in the synthesis of carbazoles from this compound and methoxybenzaldehyde
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the oxidation of this compound by acetonitrile is performed in the presence of a hydroxy group . The compound is also known for its thermal stability , suggesting that it can maintain its action under various temperature conditions.
Advantages and Limitations for Lab Experiments
1,6-Dinitrocarbazole has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its low cost and availability. In addition, this compound is relatively stable and can be stored for long periods of time. However, this compound is also sensitive to light and heat and can be easily oxidized.
Future Directions
1,6-Dinitrocarbazole has a wide range of potential applications in the field of scientific research. In particular, it has potential applications in the synthesis of pharmaceuticals, dyes, and other materials. In addition, it may have potential applications in the detection of various analytes, such as proteins, DNA, and other molecules. Furthermore, this compound may have potential applications in the synthesis of cyclic compounds and polymerization reactions. Finally, this compound may have potential applications in the inhibition of cytochrome P450 enzymes, as well as other enzymes involved in the metabolism of drugs and other xenobiotics.
Biochemical Analysis
Biochemical Properties
1,6-Dinitrocarbazole is oxidized by acetonitrile in the presence of techniques such as hydroxy group, and to a lesser extent by other oxidases . The reaction products are electrophiles that can react with nucleophiles such as carbazoles or nitro .
Molecular Mechanism
It is known that the nature of this compound is optimized to be a molecule with an electron-deficient nature . This suggests that it may interact with other molecules through electron transfer processes.
Properties
IUPAC Name |
1,6-dinitro-9H-carbazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N3O4/c16-14(17)7-4-5-10-9(6-7)8-2-1-3-11(15(18)19)12(8)13-10/h1-6,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEFATMTVUAOEJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])NC3=C2C=C(C=C3)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901031243 | |
Record name | 1,6-Dinitro-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901031243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3062-57-5, 108625-05-4 | |
Record name | 1,6-Dinitrocarbazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003062575 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,6-Dinitrocarbazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0108625054 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,6-Dinitro-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901031243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,6-Dinitrocarbazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CK8KWA43KL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.